Cas no 423769-75-9 ((1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol)

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol is a heterocyclic compound featuring a fused thienopyrazole core with a hydroxymethyl functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both nitrogen and sulfur heteroatoms enhances its potential for forming diverse molecular interactions, while the hydroxymethyl group offers a reactive site for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for multi-step synthesis. The compound is of interest in medicinal chemistry for the development of biologically active molecules due to its scaffold’s resemblance to pharmacologically relevant heterocycles.
(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol structure
423769-75-9 structure
Product Name:(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
CAS No:423769-75-9
MF:C8H10N2OS
MW:182.242800235748
MDL:MFCD03086155
CID:328046
PubChem ID:2776543
Update Time:2025-06-07

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1,3-Dimethyl-1H-thieno-[2,3-c]pyrazol-5-yl)methanol
    • (1,3-dimethylthieno[2,3-c]pyrazol-5-yl)methanol
    • 1H-Thieno[2,3-c]pyrazole-5-methanol,1,3-dimethyl-
    • (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
    • {1,3-dimethylthieno[2,3-c]pyrazol-5-yl}methanol
    • DTXSID40380171
    • J-500093
    • 423769-75-9
    • FT-0604498
    • 1,3-Dimethyl-5-(hydroxymethyl)-1H-thieno[2,3-c]pyrazole
    • AKOS006229047
    • AS-9223
    • SDCCGMLS-0066040.P001
    • {1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}methanol
    • CS-0327368
    • SCHEMBL3083301
    • MFCD03086155
    • (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol, AldrichCPR
    • (1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
    • MDL: MFCD03086155
    • Inchi: 1S/C8H10N2OS/c1-5-7-3-6(4-11)12-8(7)10(2)9-5/h3,11H,4H2,1-2H3
    • InChI Key: RRJNXBJUHRCXDW-UHFFFAOYSA-N
    • SMILES: S1C(CO)=CC2C(C)=NN(C)C1=2

Computed Properties

  • Exact Mass: 182.05100
  • Monoisotopic Mass: 182.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.4
  • Melting Point: 133-135
  • Boiling Point: 351.2°C at 760 mmHg
  • Flash Point: 166.2°C
  • Refractive Index: 1.69
  • PSA: 66.29000
  • LogP: 1.43550

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR23363-1g
1,3-Dimethyl-5-(hydroxymethyl)-1H-thieno[2,3-c]pyrazole
423769-75-9
1g
£153.00 2025-02-19
Key Organics Ltd
AS-9223-100MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
100mg
£146.00 2025-02-08
Key Organics Ltd
AS-9223-1MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
AS-9223-5MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
AS-9223-10MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
AS-9223-20MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
0mg
£76.00 2023-04-19
Key Organics Ltd
AS-9223-50MG
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 >90%
50mg
£102.00 2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398038-1g
(1,3-Dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 97%
1g
¥1846.00 2024-05-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_518929-1g
(1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl)methanol
423769-75-9 nan
1g
¥3168.00 2025-04-14
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.